Cas no 2228223-61-6 (2-(2-cyclopropylphenyl)-2-methoxypropan-1-amine)

2-(2-Cyclopropylphenyl)-2-methoxypropan-1-amine is a specialized organic compound featuring a cyclopropylphenyl moiety coupled with a methoxypropan-1-amine group. Its unique structure, combining aromatic and aliphatic components with a methoxy substitution, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The cyclopropyl ring enhances steric and electronic properties, potentially improving binding affinity in bioactive molecules. The methoxy group offers stability and tunable reactivity, while the primary amine functionality allows for further derivatization. This compound is particularly useful in medicinal chemistry for developing targeted therapeutics due to its balanced lipophilicity and structural versatility. High purity and consistent synthesis protocols ensure reliable performance in research and industrial applications.
2-(2-cyclopropylphenyl)-2-methoxypropan-1-amine structure
2228223-61-6 structure
Product Name:2-(2-cyclopropylphenyl)-2-methoxypropan-1-amine
CAS No:2228223-61-6
MF:C13H19NO
MW:205.296063661575
CID:6034828
PubChem ID:165652616
Update Time:2025-06-13

2-(2-cyclopropylphenyl)-2-methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(2-cyclopropylphenyl)-2-methoxypropan-1-amine
    • EN300-1740137
    • 2228223-61-6
    • Inchi: 1S/C13H19NO/c1-13(9-14,15-2)12-6-4-3-5-11(12)10-7-8-10/h3-6,10H,7-9,14H2,1-2H3
    • InChI Key: HFASFVPRKWMUDU-UHFFFAOYSA-N
    • SMILES: O(C)C(C)(CN)C1C=CC=CC=1C1CC1

Computed Properties

  • Exact Mass: 205.146664230g/mol
  • Monoisotopic Mass: 205.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 35.2Ų

2-(2-cyclopropylphenyl)-2-methoxypropan-1-amine Pricemore >>

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2-(2-cyclopropylphenyl)-2-methoxypropan-1-amine Related Literature

Additional information on 2-(2-cyclopropylphenyl)-2-methoxypropan-1-amine

Research Briefing on 2-(2-cyclopropylphenyl)-2-methoxypropan-1-amine (CAS: 2228223-61-6)

In recent years, the compound 2-(2-cyclopropylphenyl)-2-methoxypropan-1-amine (CAS: 2228223-61-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylphenyl and methoxypropan-1-amine moieties, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research findings, methodologies, and implications associated with this compound.

The primary focus of recent studies has been on the synthesis and pharmacological evaluation of 2-(2-cyclopropylphenyl)-2-methoxypropan-1-amine. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and catalytic asymmetric methods, to achieve high yields and enantiomeric purity. The compound's structural features suggest potential interactions with central nervous system (CNS) targets, making it a candidate for neuropharmacological applications.

In vitro and in vivo studies have demonstrated that 2-(2-cyclopropylphenyl)-2-methoxypropan-1-amine exhibits notable activity as a modulator of neurotransmitter systems. Preliminary data indicate its affinity for serotonin and dopamine receptors, which could have implications for treating mood disorders and neurodegenerative diseases. Additionally, its metabolic stability and pharmacokinetic profile have been evaluated, showing favorable absorption and distribution properties.

Recent publications have also explored the compound's potential in drug discovery pipelines. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in preclinical models of depression and anxiety. The researchers utilized behavioral assays and molecular docking simulations to elucidate its mechanism of action, revealing selective binding to specific receptor subtypes.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Future research directions may include structural derivatization to enhance its therapeutic index and further elucidate its pharmacodynamic properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(2-cyclopropylphenyl)-2-methoxypropan-1-amine represents a compelling area of research in chemical biology and drug development. Its unique chemical structure and pharmacological profile position it as a potential lead compound for novel therapeutics. Continued investigation into its mechanisms and applications will be essential to fully realize its therapeutic potential.

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